Cas no 60148-95-0 (Heptanoic acid, 2,6-dimethyl-, methyl ester, (R)-)

• Product Name: Heptanoic acid, 2,6-dimethyl-, methyl ester, (R)-
• CAS No: 60148-95-0
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 498985
• PubChem ID: 10749723
• Update Time: 2025-04-19

Heptanoic acid, 2,6-dimethyl-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2,6-dimethyl-, methyl ester, (R)-

• Inchi： 1S/C10H20O2/c1-8(2)6-5-7-9(3)10(11)12-4/h8-9H,5-7H2,1-4H3/t9-/m1/s1
• InChI Key： YZXFZYNUDQFVIU-SECBINFHSA-N
• SMILES： O(C)C([C@H](C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters